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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795

For researchers, scientists, and professionals in drug development, a thorough understanding
of the solubility of active pharmaceutical ingredients and excipients is fundamental.
Manganese lactate, a salt of manganese and lactic acid, is utilized in various applications,
including as a nutrient and dietary supplement. This technical guide provides a comprehensive
overview of the solubility of manganese lactate in different solvents, details established
experimental protocols for its determination, and presents a logical workflow for solubility
assessment.

Solubility of Manganese Lactate

Manganese lactate is generally described as a light pink crystalline solid that is soluble in
water and ethanol.[1][2][3] It commonly exists in hydrated forms, typically as a dihydrate or
trinydrate.[1][2] The solubility of the dihydrate in water at 25°C is at least 10 g/100 mL.[2][4] For
the trihydrate, the solubility in water at 20°C is reported to be in the range of 10 to 100 g/L.[5]
While qualitatively known to be soluble in ethanol, specific quantitative data in this and other
organic solvents like methanol and dimethyl sulfoxide (DMSO) is not readily available in
published literature.

Quantitative Solubility Data

The following table summarizes the available quantitative data for the solubility of manganese
lactate. It is important to note that for many common organic solvents, precise solubility values
have not been formally documented.
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Temperatur

Solvent Formula Solubility Form Citation
e (°C)
> 10 g/100 .
Water H20 25 Dihydrate [2][4]
mL
Water H20 20 10 -100 g/L Trihydrate [5]
Ethanol C2HsOH Not Specified  Soluble Not Specified  [1][2]
-~ No Data »
Methanol CHsOH Not Specified ) Not Specified
Available
Dimethyl N No Data »
) (CH3)2S0O Not Specified ) Not Specified
Sulfoxide Available

Experimental Protocols for Solubility Determination

The determination of the solubility of a compound like manganese lactate can be carried out
using standardized methods. The OECD Guideline 105 and the US EPA OPPTS 830.7840
provide a robust framework for this purpose. For a substance like manganese lactate, which
has a solubility greater than 102 g/L, the "Flask Method" is the recommended approach.

Principle of the Flask Method

The flask method involves dissolving the test substance in a solvent at a specific temperature
until equilibrium is reached, resulting in a saturated solution. The concentration of the
substance in the saturated solution is then determined analytically, providing the solubility
value.

Detailed Methodology

e Preliminary Test:

o A preliminary test is conducted to estimate the approximate solubility. This helps in
determining the appropriate amount of substance and the time required to reach
equilibrium for the definitive test.
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o

A coarse measurement can be made by adding the substance in stepwise amounts to a
known volume of the solvent until a precipitate is observed.

o Apparatus and Reagents:

[¢]

o

Constant temperature bath or shaker with temperature control (e.g., 25 = 0.5 °C).
Volumetric flasks.
Analytical balance.

Centrifuge or filtration apparatus (with filters that do not interact with the substance or
solvent).

A suitable analytical instrument for quantifying the concentration of manganese lactate in
solution (e.g., UV-Vis spectrophotometer, atomic absorption spectrometer, or HPLC).

Manganese lactate (of known purity).

Solvent of interest (e.g., deionized water, absolute ethanol).

e Procedure:

o

An excess amount of manganese lactate, as determined from the preliminary test, is
added to a known volume of the solvent in a flask.

The flask is then agitated in a constant temperature bath for a sufficient period to reach
equilibrium. A minimum of 24 hours is often recommended, but the exact time should be
informed by the preliminary test. It is advisable to take measurements at different time
points (e.g., 24, 48, and 72 hours) to ensure that equilibrium has been established (i.e.,
the concentration no longer changes with time).

After reaching equilibrium, the mixture is allowed to stand at the test temperature to allow
for the separation of the undissolved solid.

The saturated solution is then separated from the solid phase by centrifugation or filtration.
Care must be taken to maintain the temperature during this step to avoid changes in
solubility.
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o The concentration of manganese lactate in the clear supernatant or filtrate is then
determined using a validated analytical method.

o The experiment should be performed in triplicate to ensure the reliability of the results.

o Data Analysis and Reporting:

o The solubility is reported as the average concentration from the triplicate measurements,
expressed in units such as g/L, mg/mL, or mol/L.

o The report should include the test substance's identity and purity, the solvent used, the
experimental temperature, the analytical method employed, and the individual and mean
solubility values with their standard deviation.

Visualization of Experimental Workflow

The logical flow of determining the solubility of manganese lactate using the flask method is
depicted in the following diagram.
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Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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